Cas no 1820706-74-8 (2-Azaspiro[3.5]nonane hydrobromide)

• Product Name: 2-Azaspiro[3.5]nonane hydrobromide
• CAS No: 1820706-74-8
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 4675137
• Update Time: 2025-05-21

2-Azaspiro[3.5]nonane hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro[3.5]nonane hydrobromide
• 2-Azaspiro[3.5]nonane hydrobromide

• Inchi： 1S/C8H15N.BrH/c1-2-4-8(5-3-1)6-9-7-8;/h9H,1-7H2;1H
• InChI Key： XRISAACODSESPW-UHFFFAOYSA-N
• SMILES： Br.N1CC2(C1)CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.1
• Topological Polar Surface Area: 12

Additional information on 2-Azaspiro[3.5]nonane hydrobromide

Comprehensive Overview of 2-Azaspiro[3.5]nonane hydrobromide (CAS No. 1820706-74-8)

2-Azaspiro[3.5]nonane hydrobromide (CAS No. 1820706-74-8) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and aza functionality make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential in addressing modern medical challenges, such as neurodegenerative diseases and precision medicine.

The compound's molecular stability and solubility profile have made it a subject of interest in high-throughput screening (HTS) and combinatorial chemistry. With the rise of AI-driven drug design, 2-Azaspiro[3.5]nonane hydrobromide is frequently referenced in discussions about scaffold hopping and fragment-based drug discovery. Its hydrogen bromide salt form enhances its applicability in formulation development, a topic highly searched in academic and industrial forums.

In recent years, the demand for novel spirocyclic compounds like 2-Azaspiro[3.5]nonane hydrobromide has surged due to their role in targeted therapy. The compound's rigid three-dimensional structure is advantageous for protein-ligand interactions, a key focus area in computational chemistry and molecular docking studies. This aligns with trending searches on structure-activity relationships (SAR) and bioisosteric replacements.

From a synthetic perspective, 2-Azaspiro[3.5]nonane hydrobromide is often synthesized via multicomponent reactions (MCRs) or catalytic cyclization, methods frequently queried in organic synthesis databases. Its scalable production and purity optimization are critical for GMP compliance, a hot topic in pharmaceutical manufacturing circles. The compound's HPLC characterization and NMR spectral data are also widely discussed in analytical chemistry forums.

Beyond pharmaceuticals, 2-Azaspiro[3.5]nonane hydrobromide finds niche applications in material science, particularly in supramolecular chemistry for designing functionalized polymers. Its hydrogen-bonding capabilities are leveraged in smart materials research, a field gaining traction due to its relevance in sustainable technology. This interdisciplinary appeal makes the compound a recurring keyword in cross-disciplinary research publications.

As the scientific community prioritizes green chemistry, synthetic routes for 2-Azaspiro[3.5]nonane hydrobromide that minimize environmental impact are under active investigation. Searches for solvent-free synthesis and catalytic efficiency often cite this compound as a case study. Its low toxicity profile further supports its adoption in benign-by-design strategies, aligning with global ESG (Environmental, Social, and Governance) trends.

In summary, 2-Azaspiro[3.5]nonane hydrobromide (CAS No. 1820706-74-8) exemplifies the convergence of medicinal chemistry, process optimization, and sustainable innovation. Its versatility ensures its prominence in both academic literature and industrial applications, making it a compound of enduring relevance in modern science.